In the past few decades, numerous studies have been conducted to promote the use of biochar as a soil amendment and most recently, for compacted geo-engineered soils. In general, the definite trends of biochar effects on water retention and fertility of soils have been confirmed. However, the biochar effects on hydraulic conductivity, particularly unsaturated hydraulic conductivity of soil-biochar mix remain unclear, making it difficult to understand water seepage in both agricultural and geo-engineered infrastructures in semi-arid regions. This study examines the unsaturated hydraulic conductivity function derived based on the measurements of soil water characteristic curves of soil with biochar contents of 0%, 5% and 10%. A new parameter “biochar conductivity factor (BCF)” is proposed to evaluate the inconsistency in reported biochar effects on soil hydraulic conductivity and to interpret it from various mechanisms (inter- and intra- pore space filling, cracking, aggregation, bio-film formation and piping/internal erosion). The impact of biochar content on unsaturated hydraulic conductivity appears to reduce as the soil becomes drier with minimal effect in residual zone. Qualitative comparison of near-saturated hydraulic conductivity with test results in the literature showed that the BCF is generally higher for smaller ratio of sand to fine content (clay and silt). Moreover, the particle size of biochar may have significant influence on soil permeability. Future scope of research has been highlighted with respect to biochar production for its applications in agriculture and geo-environmental engineering. Long term effects such as root decay and growth, aggregation and nutrient supply need to be considered.Graphical Abstract

Root-knot nematodes (RKNs) are obligate endoparasites that feed on their host plants to complete its life cycle, representing a major threat to agriculture and economy worldwide. The development of new management strategies becomes essential as effective chemical nematicides are progressively being restricted. Hence, we analysed grape pomace-derived biochars, pyrolysed at 350 °C (BC350) and 700 °C (BC700), focusing on their potential for RKN control. The thermal treatment of grape pomace caused an increase in the concentration of carbon and plant macro- and micronutrients, which were largely present in a water-soluble form. Synchrotron radiation-based Fourier transform infrared microspectroscopy data showed a general loss of carboxylic functional groups during pyrolysis, partially contributing to the alkalinisation of both biochars, mostly in BC700. Scanning electron microscopy coupled with energy-dispersive X-ray spectroscopy analysis revealed a highly porous structure filled with different crystals composed of elements such as K, Ca, Mg, P, Si or Al, which could be a suitable environment for the growth of microorganisms. Biochar-derived aqueous extracts showed phytotoxicity to tomato seedlings at high concentrations, and disappeared upon dilution, but no toxic effect was observed on the nematode’s infective stage. However, the infective and reproductive traits of a Meloidogyne javanica population in tomato were significantly reduced (i.e. egg masses and eggs per plant) in washed-biochar-treated soil in pots (0.75%; BC350W). Therefore, the large amount of grape waste generated after wine production can be transformed into a valuable product such as biochar, effective for RKNs control, thus reducing the waste management problem and contributing to a circular economy.Graphical abstract

In this study, the synchronous magnetized carbonization method was utilized for preparing photocatalysis ZnO-Fe@SC heterostructure, which exhibited degradation efficiency 99.14% (60 min) for malachite green (200 mg/L) and could still maintain good performance after 5 cycles. The prepared ZnO-Fe@SC was analyzed using UV–Vis DRS, PL, SEM, TEM, BET, FTIR, XPS and VSM, and LC–MS for degradation products. The results indicate that photocatalyst has favorable magnetic properties, chemical stability and low charge carriers (e−/h+) recombination rate. The modification of bimetals enables the composite photocatalyst to enhance the intensity of photogenerated electron transition. Moreover, quenching experiment revealed that the photo-generated holes (h+) and superoxide radicals (·O2−) were the dominant active species during the photocatalytic process, which degraded malachite green into small molecules by demethylation, deamination, ring-opening reactions as deducted from LC–MS analysis. ZnO-Fe@SC was prepared using a green, safe, low cost and operable synthetic method, which has a broad market potential in the field of environmental remediation.Graphical Abstract

More technologies are urgently needed for combined use to effectively eliminate the effect of oil spills, an environmental problem of widespread concern. Among these technologies, sorption methods are available to remove residual oil and prevent the further spread on the water surface. In this study, biochars, prepared from different feedstock materials and pyrolysis temperatures, were screened and further modified to improve their application in the water environment. Among cornstalk biochar (CSBC), corncob biochar (CCBC), Sophora sawdust biochar (SSBC), and rice husk biochar (RHBC), the CSBC had excellent oil sorption capacity, especially prepared at 350℃ (CSBC350), which has a complete and full pore structure. Furthermore, magnetic and silane agent modifications of CSBC350 (OMBC) were performed to enhance the properties of the magnetic field controllability and hydrophobicity to increase oil sorption. The OMBC exhibited satisfactory oil sorption capacities to crude oil, diesel oil, and engine oil in the water-oil system of 8.77 g g−1, 4.01 g g−1, and 4.44 g g−1, respectively. The sorption process of CSBC350 and OMBC complied with the pseudo-second-order kinetics (R2 > 0.97) and the Langmuir isotherm models (R2 > 0.80) based on the highest regression coefficients. The sorption mechanisms are dominated by hydrophobic forces, pore intercepts, and hydrogen-bond interactions. The biochar adsorbent can availably cooperate with other physical methods to eliminate oil contaminants, which can be an outstanding fuel source for producing heat.Graphical Abstract

Salt-affected soils urgently need to be remediated to achieve the goals of carbon neutrality and food security. Limited reviews are available on biochar performance in remediating salt-affected soils in the context of carbon neutrality and climate change mitigation. This work summarized the two pathways to achieve carbon neutrality during remediating salt-affected soils using biochars, i.e., biochar production from sustainable feedstock using thermal technologies, application for promoting plant productivity and mitigating greenhouse gas (GHG) emission. Converting biomass wastes into biochars can reduce GHG emission and promote carbon dioxide removal (CDR), and collection of halophyte biomass as biochar feedstocks, development of biochar poly-generation production systems with carbon neutrality or negativity could be promising strategies. Biochar can effectively improve plant growth in salt-affected soils, showing that the grand mean of plant productivity response was 29.3%, via improving physicochemical characteristics, shifting microbial communities, and enhancing plant halotolerance. Moreover, biochar can mitigate GHG emission via inducing negative priming effect, improving soil properties, changing microbial communities associated with carbon and nitrogen cycle, direct adsorption of GHG. However, biochar also may pose negative effects on plant growth because of stress of toxic compounds and free radicals, and deterioration of soil properties. The promoted GHG emission is mainly ascribed to positive priming effect, and provision of labile carbon and inorganic nitrogen fractions as microbial substrates. Finally, this review pointed out the gaps in the current studies and the future perspectives. Particularly, the development of “carbon neutral” or “carbon negative” biochar production system, balancing the relationship of biochar effectiveness and functionality with its environmental risks and costs, and designing biochar-based GHG adsorbents would be important directions for remediating salt-affected soils to achieve carbon neutrality and abate climate change.Graphical Abstract

Grasslands (natural, semi-natural and improved) occupy approximately one-third of the terrestrial biosphere and are key for global ecosystem service provision, storing up to 30% of soil organic carbon (SOC). To date, most research on soil carbon (C) sequestration has focused on croplands where the levels of native soil organic matter (SOM) are typically low and significant potential exists to replenish SOM stocks. However, with the renewed push to achieve “net zero” C emissions by 2050, grasslands may offer an additional C store, utilising tools such as biochar. Here, we critically evaluate the potential for biochar as a technology for increasing grassland C stocks, identifying a number of practical, economic, social and legislative challenges that need to be addressed before the widescale adoption of biochar may be achieved. We critically assess the current knowledge within the field of grassland biochar research in the context of ecosystem service provision and provide opinions on the applicability of biochar as an amendment to different types of grassland (improved, semi-improved and unimproved) and the potential effect on ecosystem provision using a range of application techniques in the topsoil and subsoil. We concluded that the key question remains, is it possible for managed grasslands to store more C, without causing a loss in additional ecosystem services? To address this question future research must take a more multidisciplinary and holistic approach when evaluating the potential role of biochar at sequestering C in grasslands to mitigate climate change.Graphical Abstract

Graphene-based composite aerogel doped with other low-cost materials can reduce the cost and promote the use in water treatment. This work prepared ball-milled biochar/reduced graphene oxide aerogel (BC/rGA) using GO and low-cost ball-milled biochar (BC) in a certain proportion with the freeze-thawing technique and sol–gel method, and applied BC/rGA on the Cr(VI) removal from aquatic environments. The characterization results showed that aerogel had a honeycomb briquette three-dimension (3D) and mesoporous structure with interconnected pores, and proved the preparation progress of aerogel in principle. Compared with GO, rGA and BC/rGA had better adsorption performance with 3D structure and well-developed pores, and BC/rGA with the mixture ratio of BC and GO of 1:4 was more appropriate. The adsorption kinetics data of rGA and BC/rGA(1:4) were fitting well with the pseudo-second-order model (R2 > 0.951), and the isotherm adsorption results were fitting the Langmuir model well (R2 > 0.974). The results demonstrated that the adsorption process was monolayer and endothermic adsorption involving chemisorption. Additionally, the adsorption capacities of rGA and BC/rGA(1:4) at solution pH 2 were 3.71 and 3.89 times greater than those at solution pH 8, respectively. High background ion strength and low temperature slightly inhibited the adsorption of Cr(VI) by both rGA and BC/rGA(1:4). The adsorption mechanisms of Cr(VI) on rGA and BC/rGA(1:4) were electrostatic interaction, reduction and ion exchange. The use of BC/rGA could reduce the cost and promote the green reuse of agricultural waste. Overall, BC/rGA could be used as a promising green adsorbent alternative for the feasible treatment of heavy metal contaminated water.Graphical Abstract

One of the challenges of promoting accelerated carbonation curing (ACC) of concrete as a carbon sequestration strategy is ensuring that carbonation will not deteriorate mechanical strength. This study examined the mechanical strength, water sorptivity and carbonation efficiency of ten types of mortar containing dry or pre-soaked biochar subjected to internal and/or external carbonation. The results obtained enabled a typology of ACC to be proposed, in which the carbon dioxide absorption of mortar containing various types of CO2-dosed biochar ranged between 0.022% and 0.068% per unit dosage hour. In particular, the mortar containing dry biochar dosed with carbon dioxide was the top candidate for concurrently increasing both compressive strength (54.9 MPa) and carbon dioxide absorption (0.055% per unit dosage hour). Mortar containing pre-soaked biochar dosed with carbon dioxide was identified as a strategy that achieved the highest carbonation efficiency (0.068% per unit dosage hour), but it also reduced compressive strength (45.1 MPa). Collectively, the proposed typology offers a useful overview of the different ways by which biochar can be used to tune ACC in mortar, according to any technical constraints and/or intended functions of the carbonated concrete components. Graphical Abstract

Due to large specific surface area, abundant functional groups and low cost, biochar is widely used for pollutant removal. The adsorption performance of biochar is related to biochar synthesis and adsorption parameters. But the influence factor is numerous, the traditional experimental enumeration is powerless. In recent years, machine learning has been gradually employed for biochar, but there is no comprehensive review on the whole process regulation of biochar adsorbents, covering synthesis optimization and adsorption modeling. This review article systematically summarized the application of machine learning in biochar adsorbents from the perspective of all-round regulation for the first time, including the synthesis optimization and adsorption modeling of biochar adsorbents. Firstly, the overview of machine learning was introduced. Then, the latest advances of machine learning in biochar synthesis for pollutant removal were summarized, including prediction of biochar yield and physicochemical properties, optimal synthetic conditions and economic cost. And the application of machine learning in pollutant adsorption by biochar was reviewed, covering prediction of adsorption efficiency, optimization of experimental conditions and revelation of adsorption mechanism. General guidelines for the application of machine learning in whole-process optimization of biochar from synthesis to adsorption were presented. Finally, the existing problems and future perspectives of machine learning for biochar adsorbents were put forward. We hope that this review can promote the integration of machine learning and biochar, and thus light up the industrialization of biochar.Graphical Abstract

Biochar is a carbon-containing material prepared through thermal treatment of biomass in limited supply of oxygen, and used for an array of applications including waste management, climate change mitigation, soil fertility improvement, bio-energy production, and contaminant remediation. The data related to biochar, its production, and the wide applicability were collected using Web of Science Core Collection Database (on 25/10/2022), while bibliometric network analysis was performed using VOSviewer software to analyse year-wise, author-wise, country-wise, and journal-wise publication trends, construct keyword co-occurrence maps, and identify research areas receiving greater focus. Further, the applications of biochar were reviewed and mechanistic insights were provided. Some of the findings include: > 50% of documents (> 13,000) getting published in the past 3 years, > 90% of documents (> 21,000) being research articles, ~ 50% of publications (> 10,000) being related to environmental sciences, pyrolysis being the most widely used (~ 40% articles) production technique (followed by carbonization, gasification, combustion, and torrefaction), China being the most active country in terms of publications (> 11,000), and biochar being mostly used for removing contaminants (followed by soil improvement, waste management, energy production, and climate change mitigation). Various strengths, weaknesses, opportunities, and threats (SWOT analysis) of biochar production and wide-ranging applicability were identified. Lastly, gaps were identified including the need for performing elaborate life cycle assessments, exploring machine learning and artificial intelligence for upgrading conversion technology and producing application-specific biochar, and investigating mechanistic aspects of soil-biochar interactions and nano-scale transformation of biochar. The study covers a broad spectrum of biochar applicability to identify areas receiving lesser attention, which could guide the future researchers for augmenting biochar research.Graphical Abstract